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Compound of Interest

Compound Name: Rasfonin

Cat. No.: B1678817

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rasfonin is a fungal metabolite that has garnered significant interest in the field of oncology for
its potent and selective inhibition of Ras-dependent signaling pathways. The Ras family of
small GTPases are critical regulators of cell proliferation, differentiation, and survival. Mutations
iIn Ras genes are among the most common oncogenic drivers in human cancers, making them
a key target for therapeutic intervention. This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and biological activity of
Rasfonin, with a focus on its mechanism of action in cancer cells. Detailed experimental
protocols for key assays and visualizations of the relevant signaling pathways are included to
facilitate further research and drug development efforts.

Chemical Structure and Properties

Rasfonin is a 2-pyrone derivative with a complex chemical structure. Its systematic IUPAC
name is [(2R,3R)-2-[(E,2S,4R)-4,6-dimethyloct-6-en-2-yl]-6-0x0-2,3-dihydropyran-3-yl]
(2E,4E,6S)-8-hydroxy-6-(hydroxymethyl)-4-methylocta-2,4-dienoate.
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Property Value Source

Molecular Formula C25H3806 PubChem
Molecular Weight 434.6 g/mol PubChem
CAS Number 303156-68-5 PubChem

[(2R,3R)-2-[(E,2S,4R)-4,6-
dimethyloct-6-en-2-yl]-6-0xo-
2,3-dihydropyran-3-yl

IUPAC Name yeropy 4 PubChem
(2E,4E,6S)-8-hydroxy-6-
(hydroxymethyl)-4-methylocta-

2,4-dienoate

C/C=C(\C)/C--INVALID-LINK--
C--INVALID-LINK--[C@ @H]1--

SMILES INVALID-LINK-- PubChem
OC(=0)/C=C/C(=C/--INVALID-
LINK--CO)/C

- Soluble in DMSO, Ethanol, )
Solubility Cayman Chemical[1]
and Methanol.

Biological Activity and Mechanism of Action

Rasfonin exhibits potent anti-proliferative activity, particularly in cancer cell lines harboring Ras
mutations.[2][3][4] It functions as a robust inhibitor of the Ras-Raf-MEK-ERK signaling
cascade, a critical pathway for cell growth and survival that is frequently hyperactivated in
cancer.[2]

Inhibition of the Ras-Raf-MEK-ERK Signaling Pathway

The primary mechanism of action of Rasfonin is the downregulation of Ras activity. However, it
does not directly affect the farnesylation of Ras, a key post-translational modification required
for its membrane localization and function. Instead, Rasfonin has been shown to reduce the
expression of Son of sevenless 1 (Sosl), a crucial guanine nucleotide exchange factor (GEF)
that facilitates the activation of Ras by promoting the exchange of GDP for GTP. By decreasing
the levels of Sos1, Rasfonin effectively reduces the amount of active, GTP-bound Ras, leading
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to the subsequent deactivation of the downstream signaling cascade. This results in decreased
phosphorylation of c-Raf, MEK, and ERK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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